Cas no 2015180-79-5 (2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde)

• Product Name: 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde
• CAS No: 2015180-79-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6432171
• PubChem ID: 165777375
• Update Time: 2025-06-14

2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde
• EN300-726080
• 2015180-79-5

• Inchi： 1S/C12H15NO2/c14-8-10-4-1-2-6-12(10)13-7-3-5-11(13)9-15/h1-2,4,6,8,11,15H,3,5,7,9H2/t11-/m1/s1
• InChI Key： RUMVCSNXQOUHGO-LLVKDONJSA-N
• SMILES： OC[C@H]1CCCN1C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde

Comprehensive Analysis of 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde (CAS No. 2015180-79-5): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde (CAS No. 2015180-79-5) has emerged as a compound of significant interest. This chiral aldehyde derivative, characterized by its pyrrolidine ring and benzaldehyde moiety, exhibits unique structural features that make it valuable for synthetic applications and drug discovery. The compound's stereochemistry at the 2R position further enhances its utility in asymmetric synthesis, a hot topic in modern medicinal chemistry.

The growing demand for enantioselective catalysts and chiral building blocks has propelled research into compounds like 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde. Its hydroxymethyl group offers versatile reactivity, enabling modifications for applications in peptide mimetics and small-molecule inhibitors. Recent studies highlight its potential in targeting GPCRs (G-protein-coupled receptors), a key focus area for neurodegenerative disease therapeutics, aligning with trending searches on "Alzheimer's drug development" and "Parkinson's disease research."

From a synthetic perspective, the compound's benzaldehyde functionality allows for Schiff base formation, a reaction frequently explored in metal-organic frameworks (MOFs) and bioconjugation techniques. This aligns with the surge in interest around "green chemistry" and "sustainable catalysis," as researchers seek eco-friendly alternatives for chemical transformations. The pyrrolidine ring's rigidity also contributes to conformational stability, a critical factor in structure-activity relationship (SAR) studies.

Analytical characterization of CAS No. 2015180-79-5 typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry—techniques frequently searched by synthetic chemists optimizing purification protocols. The compound's logP and hydrogen-bonding capacity make it a candidate for computational modeling studies, addressing popular queries like "molecular docking software" and "ADMET prediction tools."

In material science, derivatives of 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde have shown promise in liquid crystal formulations and photoresponsive materials, tapping into the booming interest in "smart materials" and "optoelectronic devices." Its balanced lipophilicity and hydrogen-bond donors comply with Lipinski's Rule of Five, making it pharmacologically relevant—a point often raised in discussions about "drug-likeness" and "lead compound optimization."

Ongoing investigations explore its role in biocatalysis and enzyme inhibition, particularly concerning prolyl oligopeptidases, connecting to trending topics like "precision medicine" and "targeted therapy." As the scientific community prioritizes fragment-based drug design, this compound's modular structure positions it as a valuable chemical probe for high-throughput screening campaigns.

With the rise of AI-assisted drug discovery, datasets containing chiral pyrrolidine derivatives like 2015180-79-5 are increasingly valuable for training predictive algorithms—addressing common search terms such as "machine learning in chemistry" and "cheminformatics databases." The compound's patent landscape reveals activity in kinase inhibitor portfolios, reflecting the oncology research boom.

From a safety standpoint, proper handling of 2-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]benzaldehyde requires standard organic lab protocols, with MSDS data emphasizing PPE requirements—a frequently searched topic among laboratory professionals. Its stability under nitrogen atmosphere and sensitivity to oxidation are documented in technical bulletins, providing practical insights for industrial scale-up processes.

In summary, CAS No. 2015180-79-5 represents a multifaceted compound bridging medicinal chemistry, materials science, and catalysis. Its structural elegance and functional diversity continue to inspire innovations across disciplines, answering the scientific community's call for multipurpose chiral synthons in an era of interdisciplinary research.